![molecular formula C42H36O8P2Ru B2384611 (R)-Ru(OAc)2(SEGPHOS) CAS No. 944450-48-0](/img/structure/B2384611.png)
(R)-Ru(OAc)2(SEGPHOS)
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Overview
Description
“®-Ru(OAc)2(SEGPHOS)” is a catalyst used in asymmetric reactions. It can be used to prepare highly chemo, enantio, and diastereoselective primary β-amino lactams by asymmetric reductive amination of racemic β-keto lactams .
Synthesis Analysis
The synthesis of optically active atropisomeric anilides through catalytic asymmetric N-Arylation reaction has been reported . In the presence of ®-DTBM-SEGPHOS-Pd(OAc)2 catalyst, N-arylation of ortho-tert-butyl-NH-anilides with 4-nitroiodobenzene proceeds with high enantioselectivity .Scientific Research Applications
Circularly Polarized Persistent Luminescence (CPPL)
Circularly polarized persistent luminescence refers to the selective polarization emission nature in luminophores. In the case of “®-Ru(OAc)₂(SEGPHOS),” researchers have achieved an unprecedented colorful CPPL through an exclusive crystalline framework. Here’s how it works:
Mechanism: By in-situ photo-implanting radical ion-pairs into axial chiral crystals, a double-module decay strategy is employed. It combines stable triplet emission from neutral diphosphine and doublet radiance from photogenic radicals. The asymmetric electron migration environment and hybrid n-π*, π-π* instincts contribute to afterglow and radical radiance at ambient conditions .
Optically Active Tertiary Propargylic Alcohols
“®-Ru(OAc)₂(SEGPHOS)” also finds applications in asymmetric synthesis. Specifically, it catalyzes the kinetic resolution of optically active tertiary propargylic alcohols. These alcohols serve as valuable building blocks in organic synthesis. The catalytic strategy involves enantioselective alkynylation of methyl ketones, trifluoromethyl ketones, and α-carbonyl ketones .
Safety And Hazards
Future Directions
properties
IUPAC Name |
[4-(5-diphenylphosphaniumyl-1,3-benzodioxol-4-yl)-1,3-benzodioxol-5-yl]-diphenylphosphanium;ruthenium(2+);diacetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C38H28O4P2.2C2H4O2.Ru/c1-5-13-27(14-6-1)43(28-15-7-2-8-16-28)33-23-21-31-37(41-25-39-31)35(33)36-34(24-22-32-38(36)42-26-40-32)44(29-17-9-3-10-18-29)30-19-11-4-12-20-30;2*1-2(3)4;/h1-24H,25-26H2;2*1H3,(H,3,4);/q;;;+2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHGLLIGZFQVMBJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)[O-].CC(=O)[O-].C1OC2=C(O1)C(=C(C=C2)[PH+](C3=CC=CC=C3)C4=CC=CC=C4)C5=C(C=CC6=C5OCO6)[PH+](C7=CC=CC=C7)C8=CC=CC=C8.[Ru+2] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C42H36O8P2Ru+2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
831.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-Ru(OAc)2(SEGPHOS) |
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